2-Amino-2-(5-chloro-2-methoxyphenyl)ethan-1-ol

• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 2-amino-2-(5-chloro-2-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H12ClNO2/c1-13-9-3-2-6(10)4-7(9)8(11)5-12/h2-4,8,12H,5,11H2,1H3
• InChI Key: QURGNXDDBWLYOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(CO)N

Description

2-Amino-2-(5-chloro-2-methoxyphenyl)ethan-1-ol is an organic compound with the molecular formula C9H12ClNO2 It is characterized by the presence of an amino group, a chloro-substituted aromatic ring, and a methoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(5-chloro-2-methoxyphenyl)ethan-1-ol typically involves the reaction of 5-chloro-2-methoxybenzaldehyde with nitromethane to form a nitrostyrene intermediate. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4), to yield the desired amino alcohol.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process.

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(5-chloro-2-methoxyphenyl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The amino alcohol can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitro group in the intermediate can be reduced to an amino group.

Substitution: The chloro group on the aromatic ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are commonly used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of the amino alcohol.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

2-Amino-2-(5-chloro-2-methoxyphenyl)ethan-1-ol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in the development of pharmaceutical agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-2-(5-chloro-2-methoxyphenyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the chloro and methoxy groups can influence the compound’s lipophilicity and binding affinity. These interactions can modulate various biological processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

2-Amino-2-(5-chloro-2-methoxyphenyl)acetic acid: Similar structure but with a carboxylic acid group instead of an alcohol group.

2-(4-Methoxyphenyl)ethanol: Similar structure but lacks the amino and chloro groups.

Benzoic acid, 2-amino-5-chloro-, methyl ester: Similar aromatic structure with different functional groups.

Uniqueness

2-Amino-2-(5-chloro-2-methoxyphenyl)ethan-1-ol is unique due to the combination of its amino, chloro, and methoxy groups, which confer specific chemical and biological properties